Cas no 10038-40-1 (2,2'-Bis(hydroxymethyl)diphenyl Ether)

• Product Name: 2,2'-Bis(hydroxymethyl)diphenyl Ether
• CAS No: 10038-40-1
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• MDL: MFCD00191613
• CID: 136944
• PubChem ID: 87564544
• Update Time: 2025-06-08

2,2'-Bis(hydroxymethyl)diphenyl Ether Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,2'-oxybis-
• 2,2'-Bis(hydroxymethyl)diphenyl Ether
• [2-[2-(hydroxymethyl)phenoxy]phenyl]methanol
• (2-[2-(Hydroxymethyl)phenoxy]phenyl)methanol
• [oxybis(2,1-phenylene)]dimethanol
• 2,2'-BIPYRIDINE-6-PHOSPHONIC ACID
• 2,2'-oxybisbenzenemethanol
• 2,2'-Oxydi(benzyl Alcohol)
• 2.2'-Bis-(hydroxymethyl)-diphenyl-aether
• Benzenemethanol,2,2'-oxybis
• Bis(2-hydroxymethylphenyl)-ether
• Benzylalcohol, 2,2'-oxydi- (7CI,8CI)
• 2,2'-Oxybis[benzenemethanol]
• RARECHEM AL BD 0435
• Bishydroxymethyldiphenylether
• (Oxybis(2,1-phenylene))dimethanol
• 2,2''-BIS(HYDROXYMETHYL)DIPHENYL ETHER 98+%
• 2,2'-Oxybis(benzenemethanol)
• VRVKKKKXKVCPEW-UHFFFAOYSA-N
• 2,2'-bis(hydroxymethyl)diphenylether
• 2,2'-oxybis(2,1-phenylene)dimethanol
• (2-[2-(Hydroxymethyl)phenoxy]phenyl)methanol #
• A897454
• CS-0318936
• Benzenemethanol,2,2'-oxybis-
• SCHEMBL5950358
• MFCD00191613
• AS-59821
• T70004
• {2-[2-(hydroxymethyl)phenoxy]phenyl}methanol
• 10038-40-1
• B1643
• DTXSID30346342
• 2,2-BIS(HYDROXYMETHYL)DIPHENYLETHER
• AKOS009157534
• 2,2/'-BIS(HYDROXYMETHYL)DIPHENYL ETHER
• DS-018815

• MDL： MFCD00191613
• Inchi： 1S/C14H14O3/c15-9-11-5-1-3-7-13(11)17-14-8-4-2-6-12(14)10-16/h1-8,15-16H,9-10H2
• InChI Key： VRVKKKKXKVCPEW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CO)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 230.09400
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 98.0 to 100.0 deg-C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 49.69000
• LogP: 2.46350
• Vapor Pressure: Not available

2,2'-Bis(hydroxymethyl)diphenyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 2,2'-Bis(hydroxymethyl)diphenyl Ether

Recent Advances in the Study of 2,2'-Bis(hydroxymethyl)diphenyl Ether (CAS: 10038-40-1) in Chemical Biology and Pharmaceutical Research

The compound 2,2'-Bis(hydroxymethyl)diphenyl Ether (CAS: 10038-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2,2'-Bis(hydroxymethyl)diphenyl Ether as a building block for the synthesis of more complex molecules. Its bifunctional nature, featuring two hydroxymethyl groups, allows for facile modification and conjugation with other pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, where it served as a central scaffold to improve binding affinity and selectivity.

In terms of biological activity, emerging research suggests that derivatives of 2,2'-Bis(hydroxymethyl)diphenyl Ether exhibit promising anti-inflammatory and antimicrobial properties. A team at the University of Cambridge recently reported that certain analogs of this compound showed potent inhibition of NF-κB signaling pathways, making them potential candidates for treating chronic inflammatory diseases. Furthermore, its antimicrobial activity against drug-resistant strains of Staphylococcus aureus has been documented in a 2024 Antimicrobial Agents and Chemotherapy publication.

The pharmaceutical potential of this compound extends to its use in drug delivery systems. Its amphiphilic character enables the formation of stable micelles, which has been exploited in recent nanoparticle-based drug delivery research. A collaborative study between MIT and Harvard Medical School demonstrated that 2,2'-Bis(hydroxymethyl)diphenyl Ether-based nanoparticles could effectively encapsulate and deliver hydrophobic anticancer drugs with improved bioavailability and reduced systemic toxicity.

From a synthetic chemistry perspective, advances in green chemistry approaches have been applied to the production of 2,2'-Bis(hydroxymethyl)diphenyl Ether. A 2023 Green Chemistry publication detailed an environmentally benign catalytic process that significantly reduces the environmental footprint of its synthesis while maintaining high yield and purity. This development is particularly relevant given the increasing emphasis on sustainable pharmaceutical manufacturing practices.

Looking forward, the unique properties of 2,2'-Bis(hydroxymethyl)diphenyl Ether position it as a valuable scaffold for future drug discovery efforts. Current research directions include exploring its potential in targeted cancer therapies, neurodegenerative disease treatments, and as a component in advanced biomaterials. The compound's versatility and the growing body of research supporting its various applications suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.